(4-((Benzyloxy)methyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone
Overview
Description
The description of a compound usually includes its IUPAC name, molecular formula, and structure. It may also include information about its appearance (solid, liquid, color, etc.) and any distinctive odors .
Synthesis Analysis
This involves detailing the chemical reactions used to synthesize the compound. It includes the starting materials, reagents, and conditions of the reaction .Molecular Structure Analysis
This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the molecule .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the products formed .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, stability, and reactivity .Scientific Research Applications
- Piperidine derivatives have shown promise as potential anticancer agents. Their structural diversity allows for targeted interactions with cancer cells, inhibiting proliferation and metastasis .
- Notably, piperine (a natural piperidine alkaloid) exhibits antiproliferative effects against various cancers. It has been studied for its activity against inflammation, hypertension, and asthma .
- Recent research highlights the potential of piperidine-based compounds against viral infections. For instance, isatin-based imidazole derivatives demonstrated significant activity against SARS-CoV-2 RNA-dependent RNA polymerase (RdRp) .
- Docking simulations have shown promising interactions between piperazine chrome-2-one derivatives and oxidoreductase enzymes, suggesting antibacterial potential .
- Additionally, some derivatives exhibit anti-inflammatory effects, which could be valuable in managing inflammatory conditions .
Anticancer Properties
Antiviral Activity
Antimicrobial Applications
Analgesic and Anti-Inflammatory Effects
Neuroprotective Potential
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
[4-(phenylmethoxymethyl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22F3NO2/c22-21(23,24)19-9-5-4-8-18(19)20(26)25-12-10-17(11-13-25)15-27-14-16-6-2-1-3-7-16/h1-9,17H,10-15H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POPTVBIGROYEDE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1COCC2=CC=CC=C2)C(=O)C3=CC=CC=C3C(F)(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22F3NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(4-((Benzyloxy)methyl)piperidin-1-yl)(2-(trifluoromethyl)phenyl)methanone | |
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